Cas no 902765-49-5 (5-Bromo-3-iodo-1H-indole-2-carboxylic acid ethyl ester)

• Product Name: 5-Bromo-3-iodo-1H-indole-2-carboxylic acid ethyl ester
• CAS No: 902765-49-5
• MF: C₁₁H₉BrINO₂
• MW: 394.003134489059
• MDL: MFCD27931906
• CID: 1949747
• PubChem ID: 57419916
• Update Time: 2025-04-21

5-Bromo-3-iodo-1H-indole-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 5-bromo-3-iodo-, ethyl ester
• CS-0530965
• DTXSID401256048
• 5-bromo-3-iodo-1h-indole-2-carboxylic acid ethyl ester
• DB-123886
• VVLJZDDKWVXPJE-UHFFFAOYSA-N
• 5-Bromo-3-iodoindole-2-carboxylic acid ethyl ester
• A1-28456
• SCHEMBL333983
• ethyl 5-bromo-3-iodo-1H-indole-2-carboxylate
• 902765-49-5
• 5-Bromo-3-iodo-1H-indole-2-carboxylic acid ethyl ester

• MDL： MFCD27931906
• Inchi： 1S/C11H9BrINO2/c1-2-16-11(15)10-9(13)7-5-6(12)3-4-8(7)14-10/h3-5,14H,2H2,1H3
• InChI Key： VVLJZDDKWVXPJE-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OCC)NC2C=CC(=CC=21)Br

Computed Properties

• Exact Mass: 392.88614Da
• Monoisotopic Mass: 392.88614Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives